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Compound of Interest

Compound Name: Rubrofusarin

Cat. No.: B1680258

For researchers, scientists, and drug development professionals, ensuring the safe and
compliant disposal of chemical compounds like Rubrofusarin is a critical component of
laboratory safety and environmental responsibility. This guide provides essential, step-by-step
procedures for the proper disposal of Rubrofusarin, a fungal secondary metabolite. Adherence
to these guidelines is paramount for safeguarding personnel, preventing environmental
contamination, and maintaining regulatory compliance.

Hazard Profile and Safety Precautions

Rubrofusarin is classified as a hazardous substance. It is harmful if swallowed or in contact
with skin and causes serious eye irritation.[1] Therefore, appropriate personal protective
equipment (PPE), including gloves, protective clothing, and eye/face protection, must be worn
when handling this compound.[1] Work should be conducted in a well-ventilated area to avoid

inhalation of dust.[1]

Quantitative Data Summary

The following table summarizes key quantitative data for Rubrofusarin.
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Property Value Source
Molecular Formula C15H1205 [21[3114]
Molecular Weight 272.25 g/mol [2][3]
CAS Number 3567-00-8 [1]
Appearance Yellow to orange powder [3]
Melting Point 214°C (benzene) [3]
Storage Temperature -20°C [3]

Step-by-Step Disposal Procedures

The proper disposal of Rubrofusarin, whether as unused product, contaminated materials, or
in solution, must be handled as hazardous waste. Do not dispose of Rubrofusarin down the
drain or in regular trash.[5][6][7]

1. Unused or Expired Rubrofusarin:

o Labeling: Ensure the primary container of pure Rubrofusarin is clearly and accurately
labeled with its chemical name and associated hazards.

o Packaging: Place the securely sealed primary container into a larger, compatible, and leak-
proof secondary container. Label the outer container as "Hazardous Waste" and include the
chemical name "Rubrofusarin.”

o Storage: Store the packaged waste in a designated satellite accumulation area for
hazardous waste.[6] This area should be away from incompatible materials.

» Disposal: Arrange for pickup and disposal by a licensed hazardous waste disposal company.
Always follow your institution's specific procedures for hazardous waste collection.

2. Management of Spills and Contaminated Materials:

In the event of a Rubrofusarin spill, follow these steps for cleanup and disposal:
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e Ventilation and PPE: Ensure the area is well-ventilated and you are wearing appropriate
PPE, including gloves, a lab coat, and safety goggles.[1]

» Containment: Prevent the further spread of the powder.

o Cleanup: Carefully sweep up the spilled solid material, avoiding the generation of dust.[1] Do
not use water to clean up the dry powder as this may increase the risk of exposure.

o Collection: Transfer the swept-up material and any contaminated cleaning supplies (e.g.,
paper towels, wipes) into a suitable, sealable container.[1]

o Labeling and Disposal: Label the container as "Hazardous Waste: Rubrofusarin
Contaminated Debris." Dispose of this container through your institution's hazardous waste
management program.

3. Disposal of Contaminated Labware:

o Glassware: Empty glassware that has come into contact with Rubrofusarin should be triple-
rinsed with a suitable solvent. The rinsate must be collected and disposed of as hazardous
waste. After rinsing, the glassware can typically be washed and reused. If the glassware is to
be disposed of, it should be placed in a designated broken glass box.[5]

o Sharps: Needles, syringes, or other sharps contaminated with Rubrofusarin must be placed
in a puncture-resistant sharps container that is clearly labeled as hazardous waste.[8]

o Consumables: Contaminated consumables such as pipette tips, and gloves should be
collected in a designated hazardous waste container and disposed of through the
institutional hazardous waste program.

Experimental Workflow and Disposal Pathway

The following diagrams illustrate the logical workflow for the proper disposal of Rubrofusarin.
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Caption: Logical workflow for Rubrofusarin waste disposal.

It is imperative to consult your institution's specific safety and waste disposal protocols, as well
as local and national regulations, to ensure full compliance.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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